![molecular formula C11H16N4O B2614769 1-[4-(Triazol-1-yl)azepan-1-yl]prop-2-en-1-one CAS No. 2187469-51-6](/img/structure/B2614769.png)
1-[4-(Triazol-1-yl)azepan-1-yl]prop-2-en-1-one
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Description
The compound “1-[4-(Triazol-1-yl)azepan-1-yl]prop-2-en-1-one” is a derivative of 1,2,4-triazole . Triazole derivatives are important heterocyclic compounds that contain three nitrogen atoms and two carbon atoms . They are known for their broad biological activities, including anticancer properties .
Synthesis Analysis
The synthesis of 1,2,4-triazole derivatives, including “this compound”, involves the use of spectroscopic techniques like IR, 1 H-NMR, Mass spectroscopy, and Elemental analysis . The synthesis process has been reported in several studies .Molecular Structure Analysis
The molecular structure of “this compound” and its derivatives has been confirmed by spectroscopic techniques like IR, 1 H-NMR, Mass spectroscopy, and Elemental analysis .Safety and Hazards
Future Directions
The future directions for the research on “1-[4-(Triazol-1-yl)azepan-1-yl]prop-2-en-1-one” and its derivatives could involve further exploration of their anticancer properties and potential applications in chemotherapy . The development of more effective and potent anticancer agents is one of the most clinical challenges in modern medicinal chemistry .
Properties
IUPAC Name |
1-[4-(triazol-1-yl)azepan-1-yl]prop-2-en-1-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16N4O/c1-2-11(16)14-7-3-4-10(5-8-14)15-9-6-12-13-15/h2,6,9-10H,1,3-5,7-8H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CCOOJVPQUQHWCG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CC(=O)N1CCCC(CC1)N2C=CN=N2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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